Cas no 2227717-04-4 (rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine)

Technical Introduction: rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine is a chiral cyclopropane derivative featuring a 3-bromopyridinyl substituent and a primary amine functional group. Its rigid cyclopropyl scaffold and brominated pyridine moiety make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting CNS disorders or as a ligand in asymmetric catalysis. The stereochemistry (1R,2R) enhances its utility in enantioselective applications. The bromine atom offers a versatile handle for further functionalization via cross-coupling reactions. This compound is suited for research in drug discovery and organometallic chemistry due to its structural uniqueness and reactivity. Proper handling under inert conditions is recommended due to the amine's sensitivity.
rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine structure
2227717-04-4 structure
Product Name:rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine
CAS No:2227717-04-4
MF:C9H11BrN2
MW:227.101041078568
CID:5951738
PubChem ID:165797374
Update Time:2025-06-14

rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine
    • 2227717-04-4
    • EN300-1906431
    • rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
    • Inchi: 1S/C9H11BrN2/c10-9-5-12-2-1-7(9)8-3-6(8)4-11/h1-2,5-6,8H,3-4,11H2/t6-,8+/m0/s1
    • InChI Key: ULJOHXDVCAIYEJ-POYBYMJQSA-N
    • SMILES: BrC1C=NC=CC=1[C@@H]1C[C@H]1CN

Computed Properties

  • Exact Mass: 226.01056g/mol
  • Monoisotopic Mass: 226.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1906431-0.05g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
0.05g
$1261.0 2023-09-18
Enamine
EN300-1906431-0.1g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
0.1g
$1320.0 2023-09-18
Enamine
EN300-1906431-0.25g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
0.25g
$1381.0 2023-09-18
Enamine
EN300-1906431-0.5g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
0.5g
$1440.0 2023-09-18
Enamine
EN300-1906431-1.0g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
1g
$1500.0 2023-06-01
Enamine
EN300-1906431-2.5g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
2.5g
$2940.0 2023-09-18
Enamine
EN300-1906431-5.0g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
5g
$4349.0 2023-06-01
Enamine
EN300-1906431-10.0g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
10g
$6450.0 2023-06-01
Enamine
EN300-1906431-1g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
1g
$1500.0 2023-09-18
Enamine
EN300-1906431-5g
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
2227717-04-4
5g
$4349.0 2023-09-18

Additional information on rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine (CAS No. 2227717-04-4)

In the realm of organic chemistry and pharmaceutical research, rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine (CAS No. 2227717-04-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethanamine core and 3-bromopyridin-4-yl substituent, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its stereochemistry, denoted by the (1R,2R) configuration, further adds to its complexity and utility in asymmetric synthesis.

The growing demand for chiral building blocks in drug discovery has propelled the study of compounds like rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such molecules in virtual screening and molecular docking studies. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity of similar compounds, making this a hot topic in both academic and industrial settings.

One of the key features of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine is its potential role in the development of central nervous system (CNS) therapeutics. The cyclopropyl moiety is known to enhance metabolic stability, while the bromopyridine group offers opportunities for further functionalization. These attributes align with current industry focus on blood-brain barrier (BBB) penetration and targeted drug delivery, addressing common challenges in neurodegenerative disease research.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine involves sophisticated stereoselective reactions. Modern techniques such as flow chemistry and catalyzed cyclopropanation have been employed to improve yield and enantiomeric purity. This resonates with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing, topics frequently searched by professionals seeking eco-friendly synthetic routes.

The compound's physical-chemical properties also warrant discussion. With a molecular weight of 241.11 g/mol and the presence of both basic amine and aromatic bromine functionalities, it exhibits distinct solubility and reactivity profiles. These characteristics make it valuable for structure-activity relationship (SAR) studies, particularly in the context of kinase inhibitor development—a trending area in oncology research.

Analytical characterization of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine typically involves advanced techniques like HPLC-MS and chiral separation methods. The rise of high-throughput screening platforms has increased demand for reliably characterized compounds, positioning this molecule as a relevant reference material in analytical laboratories.

In the broader context of medicinal chemistry, derivatives of cyclopropylmethanamine have shown promise across multiple therapeutic areas. This has led to increased patent activity around similar structures, with many researchers investigating intellectual property landscapes before initiating new projects—a practice becoming standard in pharmaceutical R&D.

Looking ahead, the scientific community anticipates expanded applications for rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine in bioconjugation and proteolysis targeting chimera (PROTAC) development. These emerging technologies, frequently searched in connection with drug discovery innovations, underscore the compound's continuing relevance in cutting-edge research.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.